Cas no 111468-93-0 (1-Hexanone, 1-[5-(trichloroacetyl)-1H-pyrrol-3-yl]-)

• Product Name: 1-Hexanone, 1-[5-(trichloroacetyl)-1H-pyrrol-3-yl]-
• CAS No: 111468-93-0
• MF: C₁₂H₁₄Cl₃NO₂
• MW: 310.604060649872
• CID: 1198206
• Update Time: 2024-08-05

1-Hexanone, 1-[5-(trichloroacetyl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanone, 1-[5-(trichloroacetyl)-1H-pyrrol-3-yl]-
• 1-Hexanone, 1-[5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-

• Inchi： 1S/C12H14Cl3NO2/c1-2-3-4-5-10(17)8-6-9(16-7-8)11(18)12(13,14)15/h6-7,16H,2-5H2,1H3
• InChI Key： JKUFPBLTHPBDEH-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(C(Cl)(Cl)Cl)=O)NC=1)(=O)CCCCC

Computed Properties

• Exact Mass: 309.00922

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Melting Point: 82-84 °C(Solv: ethanol (64-17-5))
• Boiling Point: 425.4±45.0 °C(Predicted)
• PSA: 49.93
• pka: 12.71±0.50(Predicted)